3-(3,4-Dimethoxyphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-13-4-3-9(8-14(13)20-2)10-5-11(15(17)18)7-12(16)6-10/h3-8H,1-2H3,(H,17,18)
• InChI Key: MRGMZKFSTUGNDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID00690844
• Molecular Weight: 276.26 g/mol
• CAS RN: 1261925-88-5

Description

3-(3,4-Dimethoxyphenyl)-5-fluorobenzoic acid, or 3,4-DMF-5-FBA, is an important organic compound that has been used in a variety of scientific research applications. It is a derivative of benzoic acid, and is characterized by its high solubility in both aqueous and organic solvents, as well as its low toxicity. Due to its unique chemical structure, 3,4-DMF-5-FBA has been widely studied in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

3,4-DMF-5-FBA has been used in a variety of scientific research applications, including the study of biochemical and physiological effects. It has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, it has been used to study the effects of drugs on the immune system, as well as the effects of drugs on the endocrine system.

Mechanism of Action

3,4-DMF-5-FBA acts as a competitive inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of physiological processes. By inhibiting the breakdown of acetylcholine, 3,4-DMF-5-FBA can modulate the activity of the nervous system.
Biochemical and Physiological Effects
The effects of 3,4-DMF-5-FBA on biochemical and physiological processes have been studied in both in vitro and in vivo systems. In vitro studies have demonstrated that 3,4-DMF-5-FBA can modulate the activity of the nervous system, as well as the activity of the cardiovascular system. In vivo studies have demonstrated that 3,4-DMF-5-FBA can modulate the activity of the immune system, as well as the activity of the endocrine system.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-DMF-5-FBA for laboratory experiments include its high solubility in both aqueous and organic solvents, as well as its low toxicity. Additionally, 3,4-DMF-5-FBA is relatively easy to synthesize, making it ideal for use in laboratory experiments. However, 3,4-DMF-5-FBA is not as widely available as other organic compounds, which can limit its use in laboratory experiments.

Future Directions

The potential future directions for research involving 3,4-DMF-5-FBA include exploring its effects on other physiological systems, such as the digestive system, the respiratory system, and the reproductive system. Additionally, further research could be done to explore the potential therapeutic applications of 3,4-DMF-5-FBA, such as in the treatment of neurological disorders, cardiovascular disorders, and immune disorders. Furthermore, further research could be done to explore the potential toxicity of 3,4-DMF-5-FBA, as well as its potential interactions with other drugs. Finally, further research could be done to explore the potential uses of 3,4-DMF-5-FBA in other fields, such as materials science and biotechnology.

Synthesis Methods

3,4-DMF-5-FBA can be synthesized using a variety of methods, including a Wittig reaction, an acid-catalyzed rearrangement, and a reductive amination reaction. The most common method is a Wittig reaction, which involves the reaction of a phosphonium salt with an aldehyde or ketone in the presence of a base. The reaction yields a benzoic acid derivative, which can then be converted to 3,4-DMF-5-FBA through a simple acid-catalyzed rearrangement.